Cas no 1048642-55-2 (1-(4-fluorobenzenesulfonyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]pyrrolidine-2-carboxamide)

• Product Name: 1-(4-fluorobenzenesulfonyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]pyrrolidine-2-carboxamide
• CAS No: 1048642-55-2
• MF: C₂₀H₁₉FN₄O₅S
• MW: 446.452066659927
• CID: 5882686
• PubChem ID: 16923890
• Update Time: 2025-05-22

1-(4-fluorobenzenesulfonyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)sulfonyl-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]pyrrolidine-2-carboxamide
• 2-Pyrrolidinecarboxamide, 1-[(4-fluorophenyl)sulfonyl]-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• 1-(4-fluorobenzenesulfonyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]pyrrolidine-2-carboxamide
• AKOS024644436
• 1048642-55-2
• 1-((4-fluorophenyl)sulfonyl)-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)pyrrolidine-2-carboxamide
• F2378-0416

• Inchi： 1S/C20H19FN4O5S/c1-29-17-7-3-2-5-15(17)19-23-24-20(30-19)22-18(26)16-6-4-12-25(16)31(27,28)14-10-8-13(21)9-11-14/h2-3,5,7-11,16H,4,6,12H2,1H3,(H,22,24,26)
• InChI Key： LDGFJXSQHPRLEZ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(F)C=C2)(=O)=O)CCCC1C(NC1=NN=C(C2=CC=CC=C2OC)O1)=O

Computed Properties

• Exact Mass: 446.10601905g/mol
• Monoisotopic Mass: 446.10601905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.447±0.06 g/cm3(Predicted)
• pka: 10.48±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(4-fluorobenzenesulfonyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]pyrrolidine-2-carboxamide

1-(4-Fluorobenzenesulfonyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]pyrrolidine-2-carboxamide

The compound 1-(4-fluorobenzenesulfonyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]pyrrolidine-2-carboxamide (CAS No. 1048642-55-2) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its complex structure, which includes a pyrrolidine ring, a benzenesulfonyl group, and a 1,3,4-oxadiazole moiety. The presence of these functional groups makes it a versatile compound with unique chemical and biological properties.

Recent studies have highlighted the importance of benzenesulfonyl groups in enhancing the stability and bioavailability of pharmaceutical compounds. The 4-fluoro substitution on the benzenesulfonyl group further modulates the electronic properties of the molecule, potentially improving its interaction with biological targets. This feature has been explored in the context of drug design, where such modifications can lead to enhanced efficacy and reduced side effects.

The 1,3,4-oxadiazole ring in this compound is another key structural element. Oxadiazoles are known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the pharmacokinetic properties of a molecule. In particular, the substitution pattern at the 5-position of the oxadiazole ring (in this case, a 2-methoxyphenyl group) plays a critical role in determining the compound's solubility and permeability. Recent research has demonstrated that such substitutions can enhance the oral bioavailability of drugs by optimizing their absorption profiles.

The pyrrolidine ring serves as a central scaffold for this compound, providing structural rigidity and facilitating interactions with biological targets. The carboxamide group attached to the pyrrolidine ring further enhances the molecule's ability to form hydrogen bonds, which is crucial for its binding affinity to protein targets. This feature has been leveraged in the development of inhibitors for various enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of this compound with high precision. For instance, molecular docking studies have revealed that this compound exhibits strong binding to certain G-protein coupled receptors (GPCRs), suggesting its potential as a lead compound in drug discovery programs targeting these receptors.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The combination of its electronic properties and structural rigidity makes it an attractive candidate for use in organic electronics. For example, derivatives of this compound have been explored as components in organic light-emitting diodes (OLEDs), where they can act as electron transport layers or emitting materials.

Furthermore, recent environmental studies have investigated the biodegradation pathways of this compound. Understanding its degradation mechanisms is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use. Preliminary findings suggest that microbial communities can metabolize this compound under specific conditions, although further research is needed to fully characterize its environmental fate.

In conclusion, 1-(4-fluorobenzenesulfonyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]pyrrolidine-2-carboxamide (CAS No. 1048642-55-2) is a multifaceted compound with diverse applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in these fields.